(Z)-2-(4-(3,4-dimethylphenyl)thiazol-2-yl)-3-(4-hydroxy-3-nitrophenyl)acrylonitrile

• IUPAC Name: (Z)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile
• InChI: InChI=1S/C20H15N3O3S/c1-12-3-5-15(7-13(12)2)17-11-27-20(22-17)16(10-21)8-14-4-6-19(24)18(9-14)23(25)26/h3-9,11,24H,1-2H3/b16-8-
• InChI Key: YVJPCFYKSQGBFY-PXNMLYILSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)C(=CC3=CC(=C(C=C3)O)[N+](=O)[O-])C#N)C
• Isomeric SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)/C(=C\C3=CC(=C(C=C3)O)[N+](=O)[O-])/C#N)C
• Molecular Formula: C20H15N3O3S
• Molecular Weight: 377.4 g/mol

Description

(Z)-2-(4-(3,4-dimethylphenyl)thiazol-2-yl)-3-(4-hydroxy-3-nitrophenyl)acrylonitrile is a useful research compound. Its molecular formula is C20H15N3O3S and its molecular weight is 377.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Research on the preparation of similar compounds demonstrates a focus on synthesizing novel structures and exploring their chemical reactivity. For instance, the nitrosation of dimethylphenacylsulfonium bromide has been studied, yielding products like benzoylnitrile oxide, which is used for further chemical reactions (Otsuji et al., 1971).

Cytotoxic Potency and Cancer Research

• Compounds with structures similar to (Z)-2-(4-(3,4-dimethylphenyl)thiazol-2-yl)-3-(4-hydroxy-3-nitrophenyl)acrylonitrile have been synthesized and tested for in vitro cytotoxic potency against human cancer cell lines. Research indicates that specific structural features influence their activity, highlighting the potential of these compounds in cancer research (Sa̧czewski et al., 2004).

Polymerization Studies

• Studies on nitroxide-mediated polymerization, incorporating acrylonitrile, a related compound, indicate interest in developing new polymeric materials with unique properties, such as low molar dispersity and controlled molecular mass distribution. This research contributes to the development of novel polymers for various applications (Darabi et al., 2015).

Photonic and Electronic Applications

• The development and study of organic sensitizers for solar cell applications involve similar compounds. These sensitizers, comprising donor, electron-conducting, and anchoring groups, are designed to improve the efficiency of solar cells, indicating the potential application of related compounds in renewable energy technologies (Kim et al., 2006).